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Compound of Interest

Compound Name: Methyl 6-amino-3-chloropicolinate

Cat. No.: B596375 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents like Methyl 6-amino-3-chloropicolinate are paramount for

ensuring a secure and compliant laboratory environment. Adherence to proper disposal

protocols is critical for minimizing environmental impact and protecting all personnel from

potential hazards. This document provides a comprehensive, step-by-step guide to the safe

disposal of Methyl 6-amino-3-chloropicolinate (CAS No. 1256835-20-7).

Chemical Safety Overview

Methyl 6-amino-3-chloropicolinate is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

Harmful if inhaled.[1]

May cause respiratory irritation.[1]

Proper personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles with side-shields, and a lab coat, should be worn at all times when handling this

compound.[1] All handling should be performed in a well-ventilated area or a chemical fume

hood.[1]
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Immediate Safety and Spill Response
In the event of a spill, evacuate the area and ensure adequate ventilation.[1] For small spills,

absorb the material with an inert, non-combustible absorbent such as vermiculite or sand. For

larger spills, it is crucial to contact your institution's Environmental Health and Safety (EHS)

department immediately. Do not allow the chemical to enter drains or waterways.[1]

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute toxicity, oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed[1]

Skin

corrosion/irritation

(Category 2)

GHS07 Warning
H315: Causes skin

irritation[1]

Serious eye

damage/eye irritation

(Category 2A)

GHS07 Warning
H319: Causes serious

eye irritation[1]

Acute toxicity,

inhalation (Category

4)

GHS07 Warning
H332: Harmful if

inhaled[1]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

(Category 3)

GHS07 Warning
H335: May cause

respiratory irritation[1]

Step-by-Step Disposal Protocol
The disposal of Methyl 6-amino-3-chloropicolinate must be conducted in strict accordance

with all local, state, and federal regulations. This compound and its containers must be treated

as hazardous waste.

1. Waste Segregation and Collection:
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Solid Waste: Collect any solid waste of Methyl 6-amino-3-chloropicolinate, including

contaminated items like weighing paper or spatulas, in a designated, leak-proof, and clearly

labeled hazardous waste container.

Liquid Waste: If the compound is in solution, collect it in a separate, compatible, and clearly

labeled hazardous waste container. Do not mix this waste with other waste streams,

especially incompatible materials like strong oxidizing agents and acids.

Contaminated Materials: Any materials that have come into contact with Methyl 6-amino-3-
chloropicolinate, such as gloves, absorbent pads, and pipette tips, must also be disposed

of as hazardous waste in a designated container.

2. Labeling of Waste Containers: All waste containers must be accurately and clearly labeled

with the following information:

The words "Hazardous Waste"

The full chemical name: "Methyl 6-amino-3-chloropicolinate" and its CAS number:

"1256835-20-7"

The associated hazards (e.g., Toxic, Irritant)

The date of waste accumulation

3. Storage of Waste: Store the sealed and labeled hazardous waste containers in a designated

and secure satellite accumulation area. This area should be well-ventilated and away from

general laboratory traffic.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

company.

Never dispose of Methyl 6-amino-3-chloropicolinate down the drain or in the regular trash.
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High-temperature incineration in an approved facility is a common disposal method for

chlorinated organic compounds and pyridine derivatives.

Below is a workflow diagram illustrating the proper disposal procedure for Methyl 6-amino-3-
chloropicolinate.
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Caption: Disposal workflow for Methyl 6-amino-3-chloropicolinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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